3-Amino-4-methoxy-3-methylbutanoic acid;hydrochloride

• IUPAC Name: 3-amino-4-methoxy-3-methylbutanoic acid;hydrochloride
• InChI: InChI=1S/C6H13NO3.ClH/c1-6(7,4-10-2)3-5(8)9;/h3-4,7H2,1-2H3,(H,8,9);1H
• InChI Key: ZSNSASNKXHLHKA-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)O)(COC)N.Cl
• Molecular Formula: C6H14ClNO3
• Molecular Weight: 183.63 g/mol

Description

3-Amino-4-methoxy-3-methylbutanoic acid hydrochloride is a chemical compound with the CAS Number: 2248403-81-6. It has a molecular weight of 183.63. The compound is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H13NO3.ClH/c1-6(7,4-10-2)3-5(8)9;/h3-4,7H2,1-2H3,(H,8,9);1H. This code provides a specific identifier for the molecular structure of the compound.

Scientific Research Applications

Synthetic Methodologies and Structural Analyses

• The synthesis and resolution of amino acids like L-2-amino-5-(p-methoxyphenyl)pentanoic acid, which shares structural similarities with 3-Amino-4-methoxy-3-methylbutanoic acid; hydrochloride, demonstrate the compound's relevance in producing constituent amino acids for toxins and other biological molecules. The process involves heating with hydrochloric acid and highlights the compound's role in synthetic organic chemistry and drug discovery (Shimohigashi et al., 1976).
• The total synthesis of unique C20 amino acids in cyanobacterial hepatotoxins, including synthetic steps involving amino acids with structural resemblance to 3-Amino-4-methoxy-3-methylbutanoic acid; hydrochloride, underlines its potential in synthesizing complex biological molecules (Namikoshi et al., 1989).
• X-ray structure determination of compounds like 3-amino-2-hydroxy-4-phenylbutanoic acid, a component of bestatin, and derivatives thereof, showcases the importance of such compounds in the structural elucidation of pharmaceuticals (Nakamura et al., 1976).

Derivatization for Specific Uses

• The development of tetrazole-containing derivatives of 4-amino-3-phenylbutanoic acid demonstrates the chemical versatility of amino acids similar to 3-Amino-4-methoxy-3-methylbutanoic acid; hydrochloride. These derivatives are significant for pharmaceutical applications, showcasing how structural modifications can tailor compounds for specific biological activities (Putis et al., 2008).

Safety and Hazards

The compound has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements associated with it include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary statements include recommendations for avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.